Cas no 1238214-64-6 (Methyl 5-fluoro-1H-indole-7-carboxylate)

• Product Name: Methyl 5-fluoro-1H-indole-7-carboxylate
• CAS No: 1238214-64-6
• MF: C₁₀H₈FNO₂
• MW: 193.174426078796
• CID: 1092554
• PubChem ID: 72942189
• Update Time: 2025-07-27

Methyl 5-fluoro-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-fluoro-1H-indole-7-carboxylate
• SCHEMBL20542164
• EN300-6738900
• DB-143415
• Z1262614339
• 1238214-64-6
• Methyl5-fluoro-1H-indole-7-carboxylate
• 1H-Indole-7-carboxylic acid, 5-fluoro-, methyl ester

• Inchi： 1S/C10H8FNO2/c1-14-10(13)8-5-7(11)4-6-2-3-12-9(6)8/h2-5,12H,1H3
• InChI Key： LUKPCFVRJNCQDT-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C2=C(C=1)C=CN2

Computed Properties

• Exact Mass: 193.05390666g/mol
• Monoisotopic Mass: 193.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methyl 5-fluoro-1H-indole-7-carboxylate

Comprehensive Overview of Methyl 5-fluoro-1H-indole-7-carboxylate (CAS No. 1238214-64-6)

Methyl 5-fluoro-1H-indole-7-carboxylate (CAS No. 1238214-64-6) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by the presence of a fluoro substituent and a methyl ester group, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₁₀H₈FNO₂, and precise structural features make it a valuable building block for designing novel bioactive molecules.

The growing interest in fluorinated indoles stems from their enhanced metabolic stability and bioavailability, which are critical in drug discovery. Researchers frequently explore Methyl 5-fluoro-1H-indole-7-carboxylate for its potential applications in developing kinase inhibitors, anticancer agents, and antimicrobial compounds. Recent studies highlight its role in modulating enzymatic activity, particularly in targeting tryptophan metabolism pathways, a hotspot in oncology research.

From a synthetic chemistry perspective, the methyl ester moiety in Methyl 5-fluoro-1H-indole-7-carboxylate offers excellent reactivity for further derivatization, such as hydrolysis or amidation. This flexibility aligns with the rising demand for customizable scaffolds in medicinal chemistry. Additionally, the compound’s fluorine atom contributes to its lipophilicity, a property often leveraged to improve drug membrane permeability—a key consideration in CNS drug development.

In agrochemical applications, Methyl 5-fluoro-1H-indole-7-carboxylate is investigated for its potential as a precursor to plant growth regulators or pesticide intermediates. The indole core is a common motif in phytohormones like auxins, making this compound relevant for sustainable agriculture innovations. Its stability under physiological conditions further enhances its utility in field applications.

Environmental and safety profiles of Methyl 5-fluoro-1H-indole-7-carboxylate are also under scrutiny, particularly in compliance with REACH and Green Chemistry principles. Researchers emphasize solvent-free synthesis routes and catalytic methods to minimize waste, addressing the industry’s shift toward eco-friendly manufacturing.

For suppliers and manufacturers, CAS No. 1238214-64-6 represents a niche yet expanding market. The compound’s purity (>98%) and scalability are frequently discussed in procurement forums, reflecting its importance in high-value R&D projects. Analytical techniques like HPLC and NMR are routinely employed to verify its quality, ensuring reproducibility in downstream applications.

In summary, Methyl 5-fluoro-1H-indole-7-carboxylate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug discovery to agrochemical design—underscore its relevance in addressing global challenges in health and sustainability. As research progresses, this compound is poised to remain a cornerstone in the development of next-generation therapeutics and agrochemicals.